Cas no 27516-53-6 (Pentenoic acid)
Pentenoic acid structure
Product Name:Pentenoic acid
Pentenoic acid Chemical and Physical Properties
Names and Identifiers
-
- Pentenoic acid
- P17755
- trans-2-PentenoicAcid
- MFCD00002704
- (E)-Pent-2-en-1-oic acid
- CHEMBL115668
- E-2-Pentencarbonsaeure
- alpha.beta-Pentensaeure
- UNII-1RG66883CF
- EINECS 210-975-6
- C2H5CH=CHCOOH
- Pent-2t-ensaeure
- 2-Pentenoic acid, predominantly trans, 98%
- (2E)-2-Pentenoic acid
- C5:1, n-3 trans
- NSC 26713
- (E)-2-pentenic acid
- 5:1, n-3 trans
- (E)-2-pentenoic acid
- Pent-2-enoic acid
- C5:1n-3
- SCHEMBL31609
- EN300-21686
- 2-pentenoic acid, (2E)-
- 27516-53-6
- CHEBI:35939
- LMFA01030005
- Z2311573931
- CHEBI:38366
- Q27117596
- trans-2-pentenic acid
- trans-2-Pentenoic acid, 98%
- Propylidenessigsaeure
- (2Z)-2-pentenoic acid
- DTXSID30893700
- NS00084960
- trans-Pent-2-ensaeure
- trans-Alpha,beta-penteneoic acid
- beta-Aethyl-acrylsaeure
- EINECS 237-791-9
- 2-PENTENOIC ACID [FHFI]
- AS-54322
- D72497
- HY-W061674
- 2-Pentenoic acid, trans-
- trans-2-Pentenoic acid
- Pent-2-ensaeure
- (E)-pent-2-enoic acid
- 2-Pentenoic acid, (E)-
- CS-0053528
- 13991-37-2
- 626-98-2
- beta-Aethylacrylsaeure
- trans-pent-2-enoic acid
- 2-PENTENOICACID
- alpha-Butylen-alpha-carbonsaeure
- FEMA NO. 4193
- C5:1, n-3
- P0345
- beta-ethyl acrylic acid
- EN300-306813
- 2-PENTENOIC ACID
- J-007334
- AKOS000121221
- 1RG66883CF
- (2E)-pent-2-enoic acid
- alpha-pentenoic acid
-
- Inchi: 1S/C5H8O2/c1-2-3-4-5(6)7/h3-4H,2H2,1H3,(H,6,7)/b4-3+
- InChI Key: YIYBQIKDCADOSF-ONEGZZNKSA-N
- SMILES: OC(/C=C/CC)=O
Computed Properties
- Exact Mass: 100.05244
- Monoisotopic Mass: 100.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 2
- Complexity: 84.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Pentenoic acid Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
27516-53-6 (Pentenoic acid) Related Products
- 13419-69-7(trans-Hex-2-enoic acid)
- 1871-67-6(trans-2-Octenoic Acid)
- 10321-71-8(4-Methyl-2-pentenoic acid)
- 72881-27-7(Milk lactone)
- 3760-11-0(2-Nonenoic acid)
- 4743-82-2(3-Acetylacrylic acid)
- 10352-88-2(hept-2-enoic acid)
- 13991-37-2(trans-2-Pentenoic acid)
- 15790-94-0(trans-2-Undecenoic acid)
- 1191-04-4(hex-2-enoic acid)
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